Cas no 4906-69-8 ([1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester)

[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester structure
4906-69-8 structure
Product Name:[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester
CAS No:4906-69-8
MF:C14H12O3
MW:228.243284225464
CID:334714
PubChem ID:241577
Update Time:2025-04-19

[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, methyl ester
    • methyl 2-hydroxy-3-phenylbenzoate
    • methyl 2-hydroxy-3-phenyl-benzoate
    • 2-Hydroxy-3-phenyl-benzoesaeure-methylester
    • 2-Hydroxy-biphenyl-3-carbonsaeure-methylester
    • 2-hydroxybiphenyl-3-carboxylic acid methyl ester
    • 2-hydroxy-biphenyl-3-carboxylic acid methyl ester
    • 3-phenyl-salicylic acid methyl ester
    • AC1L67NN
    • AC1Q5ZKL
    • AR-1J4802
    • CTK4J1090
    • methyl 2-hydroxybiphenyl-3-carboxylate
    • methyl 3-phenylsalicylate
    • NSC49088
    • SureCN4827474
    • 4906-69-8
    • NSC-49088
    • UWLIQOZMBHHQFI-UHFFFAOYSA-N
    • SCHEMBL4827474
    • DTXSID70287129
    • Inchi: 1S/C14H12O3/c1-17-14(16)12-9-5-8-11(13(12)15)10-6-3-2-4-7-10/h2-9,15H,1H3
    • InChI Key: UWLIQOZMBHHQFI-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)OC)=CC=CC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 228.07866
  • Monoisotopic Mass: 228.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
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